1-Methyl 6-tert.-butyl 2-hydroxy-4-oxoadipate

• Molecular Formula: C11H18O6
• Molecular Weight: 246.26 g/mol
• IUPAC Name: 6-O-tert-butyl 1-O-methyl 2-hydroxy-4-oxohexanedioate
• InChI: InChI=1S/C11H18O6/c1-11(2,3)17-9(14)6-7(12)5-8(13)10(15)16-4/h8,13H,5-6H2,1-4H3
• InChI Key: CATITNIUWVBKHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(=O)CC(C(=O)OC)O

Description

1-Methyl 6-tert.-butyl 2-hydroxy-4-oxoadipate is a useful research compound. Its molecular formula is C11H18O6 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of tert.-butyl 4-(2-methyl-5-oxo-1,3-dioxolan-4-yl)-3-oxobutanoate (5.16 g, 20.0 mmol) in toluene (40.0 ml), sodium methoxide (1M in methanol) (20.5 was added at 0° C. over 10 minutes in an argon atmosphere and stirred at 0° C. for 30 minutes. After dropwise adding 1N hydrochloric acid (21.0 ml), the mixture was stirred at 0° C. for 10 minutes. After evaporating off the most of the organic solvent under reduced pressure, the mixture was extracted with ethyl acetate and washed with a saturated saline and a phosphate buffer (pH 7.0). The organic layers were combined, dried over sodium sulfate and concentrated under reduced pressure. The residue was subjected to silica gel column chromatography (hexane:acetone=2:1) to give pure 1-methyl 6-tert.-butyl 2-hydroxy-4-oxoadipate (4.39 g, 17.83 mmol). Yield, 89.2 %.

Synthesis routes and methods II

Procedure details

To a solution of tert.-butyl 4-(2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl)-3-oxobutanoate (16.30 g, 60.08 mmol) in toluene (120.0 ml) which had been cooled to 0° C., sodium methoxide (1M in methanol) (60.3 ml) was dropwise added in an argon atmosphere. After stirring the solution at 0° C. for 30 minutes, 1N hydrochloric acid (160.5 ml) was dropwise added and the mixture was stirred for 10 minutes at 0° C. Most of the organic solvent was evaporated off under reduced pressure, and the residual mixture was extracted with ethyl acetate and washed with a saturated saline and a phosphate buffer solution (pH 7.0). The organic layers were combined, dried over sodium sulfate and concentrated under reduced pressure. The residue was subjected to silica gel column chromatography (hexane:acetone=2:1) to give pure 1-methyl 6-tert.-butyl 2-hydroxy-4-oxoadipate (13.26 g, 53.85 mmol). Yield, 89.6 %.